Cas no 2228170-44-1 (tert-butyl 3-2-(aminooxy)propan-2-ylmorpholine-4-carboxylate)

• Product Name: tert-butyl 3-2-(aminooxy)propan-2-ylmorpholine-4-carboxylate
• CAS No: 2228170-44-1
• MF: C₁₂H₂₄N₂O₄
• MW: 260.329963684082
• CID: 6529331
• PubChem ID: 165622233
• Update Time: 2025-11-01

tert-butyl 3-2-(aminooxy)propan-2-ylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-2-(aminooxy)propan-2-ylmorpholine-4-carboxylate
• 2228170-44-1
• EN300-1901286
• tert-butyl 3-[2-(aminooxy)propan-2-yl]morpholine-4-carboxylate

• Inchi： 1S/C12H24N2O4/c1-11(2,3)17-10(15)14-6-7-16-8-9(14)12(4,5)18-13/h9H,6-8,13H2,1-5H3
• InChI Key： YMAFBPXMQDOEPS-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C1)C(C)(C)ON

Computed Properties

• Exact Mass: 260.17360725g/mol
• Monoisotopic Mass: 260.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 74Ų

Additional information on tert-butyl 3-2-(aminooxy)propan-2-ylmorpholine-4-carboxylate

tert-butyl 3-2-(aminooxy)propan-2-ylmorpholine-4-carboxylate (CAS No. 2228170-44-1): An Overview of a Versatile Compound in Medicinal Chemistry

tert-butyl 3-2-(aminooxy)propan-2-ylmorpholine-4-carboxylate (CAS No. 2228170-44-1) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of morpholines, which are widely studied for their diverse biological activities and utility in drug development.

The structure of tert-butyl 3-2-(aminooxy)propan-2-ylmorpholine-4-carboxylate is characterized by a morpholine ring linked to a tert-butyl ester group and an aminooxy functional group. The presence of these functional groups imparts specific chemical properties that make this compound highly versatile in various chemical reactions and biological assays. The tert-butyl ester group provides stability and solubility, while the aminooxy group can participate in bioconjugation reactions, making it a valuable intermediate in the synthesis of complex molecules.

Recent research has highlighted the potential of tert-butyl 3-2-(aminooxy)propan-2-ylmorpholine-4-carboxylate in several areas of medicinal chemistry. For instance, studies have shown that this compound can be used as a building block for the synthesis of prodrugs, which are inactive precursors that are converted into active drugs within the body. This approach is particularly useful for improving the pharmacokinetic properties of drugs, such as their solubility, stability, and bioavailability.

In addition to its role in prodrug synthesis, tert-butyl 3-2-(aminooxy)propan-2-ylmorpholine-4-carboxylate has been explored for its potential as a ligand in protein-protein interaction (PPI) inhibitors. PPIs are critical for many cellular processes, and their disruption can have therapeutic benefits in diseases such as cancer and neurodegenerative disorders. The ability of this compound to form stable complexes with target proteins makes it an attractive candidate for developing novel PPI inhibitors.

The synthesis of tert-butyl 3-2-(aminooxy)propan-2-ylmorpholine-4-carboxylate involves several well-established chemical reactions. One common approach is to start with tert-butyl morpholine-4-carboxylate, which is then reacted with an appropriate aminooxy-containing reagent to introduce the desired functional group. This synthetic route allows for high yields and good purity, making it suitable for large-scale production.

In terms of biological activity, preliminary studies have indicated that tert-butyl 3-2-(aminooxy)propan-2-ylmorpholine-4-carboxylate exhibits promising properties as an anti-inflammatory agent. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, without significant cytotoxicity. These findings suggest that it may have potential applications in treating inflammatory diseases.

The safety profile of tert-butyl 3-2-(aminooxy)propan-2-ylmorpholine-4-carboxylate has also been evaluated in preclinical studies. Toxicity assessments have revealed that this compound is well-tolerated at therapeutic doses, with no major adverse effects observed. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, tert-butyl 3-2-(aminooxy)propan-2-ylmorpholine-4-carboxylate (CAS No. 2228170-44-1) is a promising compound with diverse applications in medicinal chemistry. Its unique structure and chemical properties make it a valuable tool for drug development, particularly in the areas of prodrug synthesis and PPI inhibition. Ongoing research continues to explore its full potential, and it holds promise for contributing to the advancement of therapeutic strategies for various diseases.